Cas no 5398-33-4 (Nonanedinitrile,5-(4-chlorobenzoyl)-5-(2-cyanoethyl)-)

• Product Name: Nonanedinitrile,5-(4-chlorobenzoyl)-5-(2-cyanoethyl)-
• CAS No: 5398-33-4
• MF: C₁₉H₂₀ClN₃O
• MW: 341.834603309631
• CID: 378503
• PubChem ID: 220925
• Update Time: 2025-04-19

Nonanedinitrile,5-(4-chlorobenzoyl)-5-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

• Nonanedinitrile,5-(4-chlorobenzoyl)-5-(2-cyanoethyl)-
• 5-(4-chlorobenzoyl)-5-(2-cyanoethyl)nonanedinitrile
• AC1L59J2
• AC1Q5E0S
• AG-K-02232
• AR-1G5210
• CTK4J9207
• NSC4459
• NSC-4459
• 5398-33-4
• DTXSID10277842

• Inchi： 1S/C19H20ClN3O/c20-17-8-6-16(7-9-17)18(24)19(12-5-15-23,10-1-3-13-21)11-2-4-14-22/h6-9H,1-5,10-12H2
• InChI Key： AHIFSHNULBJNBV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(CCC#N)(CCCC#N)CCCC#N)=O

Computed Properties

• Exact Mass: 341.12900
• Monoisotopic Mass: 341.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 605.8°C at 760 mmHg
• Flash Point: 320.2°C
• Refractive Index: 1.535
• PSA: 88.44000
• LogP: 5.20064